Cas no 141552-11-6 (Benzene, chloro(2-phenylethyl)-)

Benzene, chloro(2-phenylethyl)- structure
141552-11-6 structure
Product Name:Benzene, chloro(2-phenylethyl)-
CAS No:141552-11-6
MF:C14H13Cl
MW:216.706022977829
CID:1307225
PubChem ID:21495838
Update Time:2025-04-20

Benzene, chloro(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, chloro(2-phenylethyl)-
    • 1-chloro-2-(2-phenylethyl)benzene
    • DTXSID40614943
    • 141552-11-6
    • SCHEMBL10537178
    • chlorobibenzyl
    • Inchi: 1S/C14H13Cl/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,10-11H2
    • InChI Key: JCJXUIREMLMCQR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.07069
  • Monoisotopic Mass: 216.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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